Cas no 28221-81-0 (Ethanone,1,1'-(2,5-benzofurandiyl)bis- (9CI))

• Product Name: Ethanone,1,1'-(2,5-benzofurandiyl)bis- (9CI)
• CAS No: 28221-81-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 273191
• PubChem ID: 317197
• Update Time: 2025-04-19

Ethanone,1,1'-(2,5-benzofurandiyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(2,5-benzofurandiyl)bis- (9CI)
• 1-(2-acetyl-1-benzofuran-5-yl)ethanone
• 1,1'-benzofuran-2,5-diyl-bis-ethanone
• 2-Acetyl-5-acetylbenzofuran
• AC1L7VGK
• Benzofuran,5-diacetyl-
• CTK8H9921
• Ethanone,1'-(2,5-benzofurandiyl)bis-
• NSC247532
• NSC-247532
• 1,1'-(1-Benzofuran-2,5-diyl)di(ethan-1-one)
• DTXSID60311927
• SCHEMBL15623111
• 28221-81-0

• Inchi： 1S/C12H10O3/c1-7(13)9-3-4-11-10(5-9)6-12(15-11)8(2)14/h3-6H,1-2H3
• InChI Key： QKNUQRIOFNUYQG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2C=C(C(C)=O)C=CC1=2

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 333.4°C at 760 mmHg
• Flash Point: 155.3°C
• Refractive Index: 1.58
• PSA: 47.28
• LogP: 2.83800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans